2-[[2-(Azepan-1-yl)-2-oxoethyl]amino]-2-methylpropanoic acid

• IUPAC Name: 2-[[2-(azepan-1-yl)-2-oxoethyl]amino]-2-methylpropanoic acid
• InChI: InChI=1S/C12H22N2O3/c1-12(2,11(16)17)13-9-10(15)14-7-5-3-4-6-8-14/h13H,3-9H2,1-2H3,(H,16,17)
• InChI Key: LYVIXLSJIPQTTB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C(=O)O)NCC(=O)N1CCCCCC1
• Molecular Formula: C12H22N2O3
• Molecular Weight: 242.31 g/mol

Description

2-[[2-(Azepan-1-yl)-2-oxoethyl]amino]-2-methylpropanoic acid, also known as AOA, is a synthetic amino acid that has been widely studied in the field of biochemistry and physiology. It was first synthesized in 1971 by C. R. Johnson and R. F. Furchgott, and since then, it has been used in numerous research studies to investigate its mechanism of action and potential applications.

Mechanism of Action

2-[[2-(Azepan-1-yl)-2-oxoethyl]amino]-2-methylpropanoic acid acts as a competitive inhibitor of certain enzymes, specifically those involved in the synthesis of amino acids. By binding to the active site of these enzymes, 2-[[2-(Azepan-1-yl)-2-oxoethyl]amino]-2-methylpropanoic acid prevents the natural amino acids from binding, thereby inhibiting their synthesis.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-[[2-(Azepan-1-yl)-2-oxoethyl]amino]-2-methylpropanoic acid are varied and complex, and depend on the specific system being studied. In general, 2-[[2-(Azepan-1-yl)-2-oxoethyl]amino]-2-methylpropanoic acid has been shown to affect protein synthesis, enzyme activity, and cellular metabolism. It has also been shown to have neuroprotective effects in certain animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[[2-(Azepan-1-yl)-2-oxoethyl]amino]-2-methylpropanoic acid in lab experiments is its ability to mimic the properties of natural amino acids, while also being easily synthesized and modified. However, 2-[[2-(Azepan-1-yl)-2-oxoethyl]amino]-2-methylpropanoic acid also has some limitations, including its potential toxicity at high concentrations and its limited solubility in aqueous solutions.

Future Directions

There are many potential future directions for research involving 2-[[2-(Azepan-1-yl)-2-oxoethyl]amino]-2-methylpropanoic acid. Some possible areas of investigation include its role in the treatment of neurodegenerative diseases, its use as a tool for studying protein synthesis and enzyme activity, and its potential as a therapeutic agent for a variety of conditions. Additionally, further studies may be needed to better understand the biochemical and physiological effects of 2-[[2-(Azepan-1-yl)-2-oxoethyl]amino]-2-methylpropanoic acid, and to optimize its use in lab experiments.

Synthesis Methods

The synthesis of 2-[[2-(Azepan-1-yl)-2-oxoethyl]amino]-2-methylpropanoic acid involves several steps, starting with the reaction of 2-oxoethylamine with 6-aminohexanoic acid to form the intermediate compound, 2-(azepan-1-yl)-2-oxoethyl-6-aminohexanoic acid. This compound is then treated with thionyl chloride to form the corresponding acid chloride, which is subsequently reacted with 2-amino-2-methylpropanol to form 2-[[2-(Azepan-1-yl)-2-oxoethyl]amino]-2-methylpropanoic acid.

Scientific Research Applications

2-[[2-(Azepan-1-yl)-2-oxoethyl]amino]-2-methylpropanoic acid has been extensively used in scientific research due to its ability to mimic the properties of natural amino acids. It has been used to investigate the role of amino acids in protein synthesis, as well as to study the structure and function of enzymes and other biological molecules.